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Cat. No.: B1208130 Get Quote

Technical Support Center: Mordant Red 19
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the use of Mordant Red 19. As this dye is not traditionally used

for biological staining, the following information is based on general principles of mordant dyes

and adapted from textile dyeing methodologies. All protocols should be considered

investigational and may require significant optimization.

Frequently Asked Questions (FAQs)
Q1: What is Mordant Red 19?

Mordant Red 19 (C.I. 18735) is an organic compound classified as an azo dye.[1] It is primarily

used in the textile industry for dyeing fabrics, typically in combination with a chromium mordant.

[1] It is usually supplied as a sodium salt.[1]

Q2: Can Mordant Red 19 be used for biological staining?

While Mordant Red 19 is not a standard histological or cytological stain, its nature as a

mordant dye suggests it has the potential for such applications. Mordant dyes form

coordination complexes with polyvalent metal ions (mordants), which then bind to tissue

components.[2][3] There is limited literature on its biological use, with some studies exploring

its application in the fluorimetric determination of aluminum in dialysis solutions.[4] The
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protocols provided here are investigational and based on general principles of mordant dye

application.

Q3: How do mordant dyes, like Mordant Red 19, work in staining?

Mordant dyes require a mordant, which is a substance (typically a metal salt) that forms a

coordination complex with the dye molecule. This dye-mordant complex then attaches to the

tissue, enhancing the dye's ability to bind and improving its fastness.[2] The choice of mordant

can significantly influence the final color of the stained tissue.[3]

Investigational Histological Staining Protocol with
Mordant Red 19
This protocol is a proposed starting point for using Mordant Red 19 in histological applications

and will likely require optimization.

Objective: To stain specific tissue components using a Mordant Red 19 and iron mordant

combination, with a natural dye counterstain.

Materials:

Deparaffinized and rehydrated tissue sections on slides

Mordant Red 19

Ferrous sulfate (mordant)

Indigo carmine (or other suitable counterstain)

Distilled water

Graded ethanol series

Xylene

Mounting medium

Experimental Workflow for Histological Staining
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Caption: Proposed workflow for histological staining with Mordant Red 19.
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Procedure:

Deparaffinization and Rehydration: Deparaffinize tissue sections in xylene and rehydrate

through a graded series of ethanol to distilled water.

Mordanting: Immerse slides in a 2.5% aqueous solution of ferrous sulfate for 1 hour.[2]

Washing: Wash thoroughly in several changes of distilled water.

Staining: Prepare a 1-2% (w/v) aqueous solution of Mordant Red 19. Immerse slides in the

staining solution and incubate. The optimal time will need to be determined empirically,

starting with 10-30 minutes.

Washing: Rinse slides in distilled water to remove excess stain.

Counterstaining: Immerse slides in a 0.5% aqueous solution of indigo carmine for 1-2

minutes.[2]

Dehydration and Mounting: Dehydrate the sections through a graded series of ethanol, clear

in xylene, and mount with a suitable mounting medium.

Expected Results:

Structures that bind the iron mordant and Mordant Red 19 are expected to appear in shades

of red to orange-brown. The background and other tissue elements should be stained blue by

the indigo counterstain.
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Caption: Decision-making workflow for troubleshooting common staining issues.
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Issue Possible Cause Recommended Action

Weak or No Staining

Inadequate concentration of

Mordant Red 19. Insufficient

staining time. Insufficient

mordant concentration or time.

Increase the concentration of

the Mordant Red 19 solution

(e.g., from 1% to 2% or

higher). Increase the

incubation time in the staining

solution. Ensure the mordant

solution is fresh and the

incubation time is adequate.

Overstaining

Mordant Red 19 concentration

is too high. Staining time is too

long.

Decrease the concentration of

the Mordant Red 19 solution

(e.g., from 2% to 1% or lower).

Reduce the incubation time in

the staining solution.

Uneven Staining

Incomplete deparaffinization or

rehydration. Uneven

application of staining or

mordant solutions.

Ensure complete removal of

wax and proper rehydration of

the tissue. Gently agitate

slides during incubation steps

to ensure even coverage.

Precipitate on Tissue Section

Staining solution is old or

unfiltered. Contamination of

reagents.

Filter the Mordant Red 19

staining solution immediately

before use. Use fresh, clean

reagents and glassware.

Inconsistent Staining Between

Batches

Variation in dye lot purity.

Inconsistent timing or

temperature.

Test each new lot of Mordant

Red 19 to determine the

optimal concentration and

staining time. Standardize all

steps of the protocol, including

timing and temperature.
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Reagent
Proposed Starting

Concentration
Notes

Mordant Red 19 1-2% (w/v) in distilled water

May need to be adjusted

based on tissue type and

desired staining intensity.

Ferrous Sulfate (Mordant) 2.5% (w/v) in distilled water

A common mordant for similar

dyes; other mordants like

aluminum salts could be

tested.[2]

Indigo Carmine (Counterstain) 0.5% (w/v) in distilled water

A common counterstain; other

counterstains can be

substituted.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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